Cas no 867262-51-9 (2-(trifluoromethyl)phenyl sulfamate)

• Product Name: 2-(trifluoromethyl)phenyl sulfamate
• CAS No: 867262-51-9
• MF: C₇H₆F₃NO₃S
• MW: 241.187651157379
• CID: 1856699
• PubChem ID: 23161181
• Update Time: 2025-10-31

2-(trifluoromethyl)phenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid, 2-(trifluoromethyl)phenyl ester
• 2-(trifluoromethyl)phenyl sulfamate
• SCHEMBL4879949
• [2-(trifluoromethyl)phenyl] sulfamate
• 867262-51-9
• EN300-2005684
• IIRBSLCBGUKQSD-UHFFFAOYSA-N

• Inchi： 1S/C7H6F3NO3S/c8-7(9,10)5-3-1-2-4-6(5)14-15(11,12)13/h1-4H,(H2,11,12,13)
• InChI Key： IIRBSLCBGUKQSD-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 241.00204871Da
• Monoisotopic Mass: 241.00204871Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-(trifluoromethyl)phenyl sulfamate

Introduction to 2-(trifluoromethyl)phenyl sulfamate (CAS No. 867262-51-9)

2-(trifluoromethyl)phenyl sulfamate, identified by the Chemical Abstracts Service Number (CAS No.) 867262-51-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the sulfamate class, characterized by the presence of a sulfonamide functional group linked to a phenyl ring substituted with a trifluoromethyl group. The trifluoromethyl moiety is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity, making this compound a promising candidate for various applications.

The trifluoromethyl group, a key structural feature of 2-(trifluoromethyl)phenyl sulfamate, imparts unique electronic and steric properties that influence its reactivity and interactions with biological targets. In pharmaceutical chemistry, trifluoromethyl-substituted compounds are widely employed to improve drug efficacy, prolong half-life, and mitigate degradation pathways. The sulfamate functional group further contributes to the compound's versatility, enabling diverse chemical modifications and biological activities.

Recent advancements in medicinal chemistry have highlighted the importance of 2-(trifluoromethyl)phenyl sulfamate in the development of novel therapeutic agents. Its structural motif has been explored in the design of inhibitors targeting enzymes such as kinases and proteases, which play critical roles in numerous disease pathways. The compound's ability to modulate these enzymes with high selectivity has positioned it as a valuable scaffold for drug discovery initiatives.

In agrochemical research, 2-(trifluoromethyl)phenyl sulfamate has been investigated for its potential as a precursor in the synthesis of advanced pesticides and herbicides. The presence of the trifluoromethyl group enhances the lipophilicity and bioavailability of agrochemicals, thereby improving their efficacy against pests and weeds. Additionally, the sulfamate moiety contributes to soil stability and reduced environmental persistence, aligning with sustainable agricultural practices.

The synthesis of 2-(trifluoromethyl)phenyl sulfamate involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, condensation processes, and fluorination techniques. The introduction of the trifluoromethyl group often necessitates specialized reagents and catalysts to ensure regioselectivity and minimize side products.

From a computational chemistry perspective, 2-(trifluoromethyl)phenyl sulfamate has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have revealed insights into its binding affinity, pharmacokinetic properties, and potential metabolic pathways. Such data is instrumental in optimizing lead compounds for clinical development and ensuring their safety profiles meet regulatory standards.

The pharmacological activity of 2-(trifluoromethyl)phenyl sulfamate has been evaluated in various preclinical models, demonstrating promising results in inhibiting key pathological processes. Its mechanism of action often involves competitive binding to active sites on target enzymes or receptors, thereby disrupting normal cellular functions. This mechanism has been particularly relevant in the treatment of inflammatory diseases, cancer, and infectious disorders.

In conclusion, 2-(trifluoromethyl)phenyl sulfamate (CAS No. 867262-51-9) represents a significant advancement in synthetic organic chemistry with broad applications across pharmaceuticals and agrochemicals. Its unique structural features—particularly the trifluoromethyl group—enhance its functional utility and biological activity. Continued research into this compound will likely yield novel therapeutic agents with improved efficacy and reduced side effects.